3-[4-(4-Chlorophenyl)piperidin-1-yl]propanoic acid

• IUPAC Name: 3-[4-(4-chlorophenyl)piperidin-1-yl]propanoic acid
• InChI: InChI=1S/C14H18ClNO2/c15-13-3-1-11(2-4-13)12-5-8-16(9-6-12)10-7-14(17)18/h1-4,12H,5-10H2,(H,17,18)
• InChI Key: DRUXIRJSPAZGFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=C(C=C2)Cl)CCC(=O)O
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

3-[4-(4-Chlorophenyl)piperidin-1-yl]propanoic acid (CPP) is a chemical compound that belongs to the class of piperidine derivatives. CPP is widely used in scientific research as a tool to study the functions of the central nervous system. CPP is a potent N-methyl-D-aspartate (NMDA) receptor antagonist, which means it blocks the activity of this receptor in the brain.

Mechanism of Action

3-[4-(4-Chlorophenyl)piperidin-1-yl]propanoic acid is a potent NMDA receptor antagonist, which means it blocks the activity of this receptor in the brain. The NMDA receptor is a type of glutamate receptor that is involved in synaptic plasticity, learning, and memory. By blocking the activity of the NMDA receptor, this compound can prevent the influx of calcium ions into the neuron, which is necessary for the induction of long-term potentiation (LTP). LTP is a process that underlies learning and memory. By blocking LTP, this compound can impair learning and memory.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects. It can impair learning and memory, cause sedation, and induce seizures. It can also cause neurotoxicity and cell death in the brain. In addition, this compound can alter the levels of various neurotransmitters such as dopamine, serotonin, and acetylcholine. These effects are dose-dependent and vary depending on the experimental conditions.

Advantages and Limitations for Lab Experiments

3-[4-(4-Chlorophenyl)piperidin-1-yl]propanoic acid has several advantages for lab experiments. It is a potent and selective NMDA receptor antagonist, which means it can be used to study the role of NMDA receptors in the brain. It is also relatively easy to synthesize and purify. However, this compound has some limitations as well. It can be toxic to cells and animals, which means it must be used with caution. It is also not very soluble in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for the use of 3-[4-(4-Chlorophenyl)piperidin-1-yl]propanoic acid in scientific research. One direction is to use this compound to study the role of NMDA receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's diseases. Another direction is to use this compound to investigate the effects of drugs and other compounds on the central nervous system. Finally, this compound can be used to study the mechanisms of synaptic plasticity, learning, and memory, and to develop new treatments for cognitive disorders.

Synthesis Methods

The synthesis of 3-[4-(4-Chlorophenyl)piperidin-1-yl]propanoic acid involves the reaction between 4-chlorobenzyl cyanide and 1-piperidinylpropanol. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The reaction mixture is then heated to reflux for several hours, and the product is obtained by filtration and recrystallization. The purity of the product can be confirmed by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

3-[4-(4-Chlorophenyl)piperidin-1-yl]propanoic acid is widely used in scientific research to study the functions of the central nervous system. It is particularly useful in studying the role of NMDA receptors in synaptic plasticity, learning, and memory. This compound is also used to study the mechanisms of neurodegenerative diseases such as Alzheimer's and Parkinson's diseases. In addition, this compound is used as a tool to investigate the effects of drugs and other compounds on the central nervous system.